3-Methoxy-4-Hydroxyphenylglycol sulfate

• CAS: 3415-68-7
• Molecular Formula: C9H12O7S
• Molecular Weight: 264.25 g/mol
• InChI: InChI=1S/C9H12O7S/c1-15-8-4-6(2-3-7(8)11)9(5-10)16-17(12,13)14/h2-4,9-11H,5H2,1H3,(H,12,13,14)
• InChIKey: SBKADJXSGGTEPN-UHFFFAOYSA-N

3-Methoxy-4-Hydroxyphenylglycol sulfate (CAS 3415-68-7): Core Identity as a CNS-Selective Norepinephrine Turnover Marker for Procurement

3-Methoxy-4-Hydroxyphenylglycol sulfate (MHPG sulfate, CAS 3415-68-7; also registered as 28700-49-4 and 71324-20-4) is the sulfate conjugate of 3-methoxy-4-hydroxyphenylglycol, the principal metabolite of norepinephrine (NE) in the mammalian central nervous system (CNS) [1]. It is an endogenous phenylsulfate with the molecular formula C9H12O7S (MW 264.25 g/mol) and is recognized as a moderately soluble, strongly acidic compound that is primarily localized in the cytoplasm [2]. As a biomarker, MHPG sulfate is distinguished by its predominant origin in brain norepinephrine metabolism, in contrast to the MHPG glucuronide conjugate, which originates largely from peripheral sympathetic activity [1][3].

1 CNS-selective norepinephrine turnover biomarker

2 CSF and urinary metabolomics research workflows

3 Conjugate-specific central vs. peripheral NE differentiation

• [1] Karoum F, Moyer-Schwing J, Potkin SG, Wyatt RJ. Presence of free, sulfate and glucuronide conjugated 3-methoxy-4-hydroxyphenylglycol (MHPG) in human brain, cerebrospinal fluid and plasma. Brain Res. 1977 Apr 15;125(2):333-9. View Source
• [2] ChEBI. 3-Methoxy-4-Hydroxyphenylglycol sulfate (CHEBI:89644). View Source
• [3] Filser JG, Spira J, Fischer M, Gattaz WF, Müller WE. The evaluation of 4-hydroxy-3-methoxyphenylglycol sulfate as a possible marker of central norepinephrine turnover. Studies in healthy volunteers and depressed patients. J Psychiatr Res. 1988;22(1):1-13. View Source

Why 3-Methoxy-4-Hydroxyphenylglycol Sulfate Cannot Be Substituted: The Central vs. Peripheral Selectivity Barrier

Generic substitution of MHPG sulfate (CAS 3415-68-7) with its close structural analogs—free MHPG or MHPG glucuronide—is scientifically invalid due to their fundamentally distinct anatomical origins and metabolic selectivity. While all three species share the MHPG core, their distribution and regulatory mechanisms are non-overlapping: free MHPG represents a mixed pool of central and peripheral origin, and MHPG glucuronide is a validated peripheral marker [1][2]. MHPG sulfate, in contrast, is the only form that quantitatively reflects CNS norepinephrine turnover, with up to 80% of its pool in specific brain regions originating from central metabolism [3]. Procurement of MHPG sulfate is therefore mandatory for any assay aiming to isolate central noradrenergic activity from peripheral sympathetic noise [2].

MHPG sulfate (Target)

Potential substitutes

Predominantly CNS-derived; reflects central NE metabolism

Free MHPG: mixed central and peripheral origin; cannot isolate CNS signal

Up to 80% of total MHPG pool in substantia nigra

MHPG glucuronide: ≤5% across all brain regions; peripheral-weighted marker

Stable under peripheral sympathetic challenge

MHPG glucuronide: responsive to peripheral sympathetic activation; may confound CNS interpretation

• [1] Peyrin L. Urinary MHPG sulfate as a marker of central norepinephrine metabolism: a commentary. J Neural Transm Gen Sect. 1990;80(1):51-65. View Source
• [2] Filser JG, Spira J, Fischer M, Gattaz WF, Müller WE. The evaluation of 4-hydroxy-3-methoxyphenylglycol sulfate as a possible marker of central norepinephrine turnover. Studies in healthy volunteers and depressed patients. J Psychiatr Res. 1988;22(1):1-13. View Source
• [3] Karoum F, Moyer-Schwing J, Potkin SG, Wyatt RJ. Presence of free, sulfate and glucuronide conjugated 3-methoxy-4-hydroxyphenylglycol (MHPG) in human brain, cerebrospinal fluid and plasma. Brain Res. 1977 Apr 15;125(2):333-9. View Source

Quantitative Differentiation of 3-Methoxy-4-Hydroxyphenylglycol Sulfate (CAS 3415-68-7) Against Comparators: A Procurement-Ready Evidence Guide

Brain Regional Selectivity: MHPG Sulfate Constitutes up to 80% of Total MHPG in Substantia Nigra, Versus 5% for Glucuronide

In human brain tissue, MHPG sulfate accounts for 30–80% of total MHPG (free + sulfate + glucuronide) depending on the anatomical region, whereas MHPG glucuronide consistently represents ≤5% across all brain regions examined [1]. This differential enrichment is most pronounced in the substantia nigra, where MHPG sulfate constitutes approximately 80% of the total MHPG pool [1].

Brain MHPG Distribution

Head-to-head

Sulfate 30–80% vs Glucuronide ≤5%

Supports CNS-enriched biomarker selection context

Substantia nigra shows greatest enrichment; human post-mortem brain tissue

Evidence Dimension	Proportion of total MHPG pool in specific human brain regions
Target Compound Data	30% in hypothalamus and cortex; 80% in substantia nigra
Comparator Or Baseline	MHPG glucuronide: ≤5% across all brain regions; free MHPG: predominant form overall
Quantified Difference	MHPG sulfate is 6- to 16-fold more abundant in brain tissue than MHPG glucuronide; in substantia nigra, sulfate constitutes 80% vs. glucuronide ≤5%
Conditions	Human post-mortem brain tissue; mass fragmentography; n=not specified in abstract; Karoum et al. (1977)

Why This Matters

Procurement of MHPG sulfate is essential for studies requiring a CNS-enriched biomarker; MHPG glucuronide cannot serve as a brain-specific substitute due to its negligible central presence.

• [1] Karoum F, Moyer-Schwing J, Potkin SG, Wyatt RJ. Presence of free, sulfate and glucuronide conjugated 3-methoxy-4-hydroxyphenylglycol (MHPG) in human brain, cerebrospinal fluid and plasma. Brain Res. 1977 Apr 15;125(2):333-9. View Source

Cerebrospinal Fluid (CSF) Distribution: MHPG Sulfate Comprises ~15% of Total MHPG, While Glucuronide Remains ≤5%

In human lumbar cerebrospinal fluid (CSF), MHPG sulfate represents approximately 15% of the total MHPG concentration (free + sulfate + glucuronide), whereas MHPG glucuronide constitutes only about 5% [1]. Free MHPG remains the predominant species in CSF [1]. An independent study using reversed-phase HPLC with amperometric detection reported CSF MHPG sulfate concentrations at approximately 5% of free MHPG levels in both males and females [2].

CSF MHPG Distribution

Head-to-head

Sulfate ~15% vs Glucuronide ~5%

Supports CSF biomarker assay context

Reported across two independent analytical methods; human lumbar CSF

Evidence Dimension	Proportion of total MHPG in human CSF
Target Compound Data	Approximately 15% of total MHPG in CSF (mass fragmentography); ~5% of free MHPG concentration (HPLC-EC)
Comparator Or Baseline	MHPG glucuronide: approximately 5% of total MHPG in CSF; free MHPG: predominant form
Quantified Difference	MHPG sulfate is approximately 3-fold more abundant in CSF than MHPG glucuronide (15% vs. 5% of total MHPG)
Conditions	Human lumbar CSF; mass fragmentography (Karoum et al. 1977) and reversed-phase HPLC with amperometric detection (n=48 subjects; 28 male, 20 female; Morfini et al. 1982)

Why This Matters

CSF MHPG sulfate provides a more robust central noradrenergic signal than the glucuronide conjugate; procurement decisions for CSF metabolomics studies should prioritize the sulfate form for adequate detection sensitivity.

• [1] Karoum F, Moyer-Schwing J, Potkin SG, Wyatt RJ. Presence of free, sulfate and glucuronide conjugated 3-methoxy-4-hydroxyphenylglycol (MHPG) in human brain, cerebrospinal fluid and plasma. Brain Res. 1977 Apr 15;125(2):333-9. View Source
• [2] Morfini M, et al. 3-Methoxy-4-hydroxyphenylglycol in human cerebrospinal fluid. Clin Chim Acta. 1982 Oct 27;125(2):97-105. View Source

Plasma Distribution: MHPG Sulfate, Glucuronide, and Free MHPG Exist in Approximately Equal Proportions

In human plasma, free MHPG, MHPG glucuronide, and MHPG sulfate are present in roughly equal concentrations [1][2]. This balanced distribution contrasts sharply with the brain and CSF compartments, where the sulfate conjugate is selectively enriched relative to the glucuronide [1]. Enzymatic hydrolysis of conjugated MHPG in plasma corroborated that the three forms exist in approximately equal proportions [2].

Plasma MHPG Equilibrium

Head-to-head

Sulfate ≈ Glucuronide ≈ Free (~33% each)

Plasma context differs from CNS compartments

Total MHPG measurement cannot isolate central fraction

Evidence Dimension	Relative proportion of MHPG species in human plasma
Target Compound Data	Approximately 33% of total plasma MHPG (range not specified in abstract)
Comparator Or Baseline	Free MHPG: ~33%; MHPG glucuronide: ~33%
Quantified Difference	No significant difference among the three species; all present in roughly equal proportions
Conditions	Human plasma; mass fragmentography (Karoum et al. 1977) and HPLC with enzymatic hydrolysis (Yang et al. 1997; n=12 healthy volunteers)

Why This Matters

The plasma equilibrium among MHPG species means that total MHPG measurement fails to distinguish central from peripheral contributions. Procurement of MHPG sulfate as an isolated analytical standard is required for assays that separately quantify the central (sulfate) vs. peripheral (glucuronide) fractions.

• [1] Karoum F, Moyer-Schwing J, Potkin SG, Wyatt RJ. Presence of free, sulfate and glucuronide conjugated 3-methoxy-4-hydroxyphenylglycol (MHPG) in human brain, cerebrospinal fluid and plasma. Brain Res. 1977 Apr 15;125(2):333-9. View Source
• [2] Yang RK, Yehuda R, Holland DD, Knott PJ. Relationship between 3-methoxy-4-hydroxyphenylglycol and homovanillic acid in saliva and plasma of healthy volunteers. Biol Psychiatry. 1997 Nov 1;42(9):821-6. View Source

Functional Selectivity: Urinary MHPG Sulfate Is Unaffected by Peripheral Sympathetic Activation, Unlike MHPG Glucuronide

In a controlled human pharmacological study, strong physical exercise (ergometer) and ethanol administration (1 g/kg) both significantly increased the urinary excretion rate of MHPG glucuronide but had no effect on MHPG sulfate excretion [1]. This demonstrates that MHPG sulfate is functionally insulated from peripheral norepinephrine turnover perturbations, whereas MHPG glucuronide is highly responsive to peripheral sympathetic activation [1].

Peripheral Challenge Response

Head-to-head

Sulfate: no change | Glucuronide: significant increase

Supports CNS-selective biomarker interpretation context

Human exercise and ethanol challenge study; Filser et al. 1988

Evidence Dimension	Urinary excretion rate change following peripheral sympathetic stimulation
Target Compound Data	No significant change in urinary MHPG sulfate excretion rate
Comparator Or Baseline	MHPG glucuronide: significant increase in urinary excretion rate following both physical exercise and ethanol ingestion
Quantified Difference	Qualitative difference (statistically significant increase for glucuronide vs. no change for sulfate); exact fold-change not reported in abstract
Conditions	Human healthy volunteers; physical exercise (ergometer) and ethanol challenge (1 g/kg); Filser et al. 1988

Why This Matters

MHPG sulfate is the only MHPG conjugate that remains stable under peripheral sympathetic perturbations, making it the sole reliable urinary biomarker for assessing central norepinephrine activity. Substitution with total MHPG or MHPG glucuronide would introduce peripheral confounding and invalidate CNS-specific interpretations.

• [1] Filser JG, Spira J, Fischer M, Gattaz WF, Müller WE. The evaluation of 4-hydroxy-3-methoxyphenylglycol sulfate as a possible marker of central norepinephrine turnover. Studies in healthy volunteers and depressed patients. J Psychiatr Res. 1988;22(1):1-13. View Source

LC-MS/MS Analytical Validation: MHPG Sulfate Quantification Achieves 97–103% Accuracy in Human Urine

A validated LC-MS/MS method for MHPG sulfate determination in human urine demonstrated precision (coefficient of variation) ranging from 1.9% to 9.7% and accuracy between 97% and 103% of expected values [1]. The linear range of the standard curve was 50 to 10,000 ng/mL, and only 1 out of 277 clinical samples analyzed fell outside this range [1].

LC-MS/MS Accuracy

Method context

97–103% accuracy; CV 1.9–9.7%

Supports validated quantitative method context

Linear range 50–10,000 ng/mL; human urine research samples

Evidence Dimension	Analytical method validation parameters (LC-MS/MS)
Target Compound Data	Precision (CV): 1.9–9.7%; Accuracy: 97–103% of expected values; Linear range: 50–10,000 ng/mL
Comparator Or Baseline	Not applicable (method validation data for MHPG sulfate specifically; comparator data for free MHPG or glucuronide not provided in this source)
Quantified Difference	Not applicable
Conditions	Human urine; LC-ESI-MS/MS with deuterium-labeled internal standard; sample volume 50 μL; Jacob et al. 2002

Why This Matters

Procurement of MHPG sulfate reference standards with documented analytical performance characteristics enables laboratories to implement robust, validated LC-MS/MS methods for CNS biomarker studies without requiring extensive in-house method development.

• [1] Jacob P 3rd, Wilson M, Yu L, Mendelson JE, Jones RT. Determination of 4-hydroxy-3-methoxyphenylethylene glycol 4-sulfate in human urine using liquid chromatography-tandem mass spectrometry. Anal Chem. 2002 Oct 15;74(20):5290-6. View Source

Enzymatic Hydrolysis Efficiency: Complete Hydrolysis of MHPG Sulfate Achieved with 500 Units Sulfatase per 1 μg MHPG Equivalent

For analytical workflows requiring deconjugation of MHPG sulfate to free MHPG, a defined enzymatic hydrolysis protocol has been established: 500 units of crude sulfatase (from Helix pomatia) completely hydrolyzes 1 μg MHPG equivalent of MHPG sulfate within 1 hour at 40°C or overnight at -10°C [1]. The crude sulfatase preparation was found to be superior to pure sulfatase for this application [1].

Deconjugation Protocol

Method context

500 U crude sulfatase / 1 μg MHPG eq.

Supports sample preparation workflow context

Crude sulfatase reported more effective than pure; 1 hr at 40°C

Evidence Dimension	Enzymatic hydrolysis efficiency for MHPG sulfate deconjugation
Target Compound Data	Complete hydrolysis of 1 μg MHPG equivalent with 500 units crude sulfatase (1 hr at 40°C or overnight at -10°C)
Comparator Or Baseline	Crude sulfatase from Helix pomatia vs. pure sulfatase; crude sulfatase demonstrated superior performance
Quantified Difference	Qualitative superiority of crude sulfatase over pure sulfatase; exact quantitative difference not reported in abstract
Conditions	In vitro enzymatic assay; MHPG sulfate as substrate; Karoum et al. 1980

Why This Matters

Procurement of MHPG sulfate enables laboratories to implement a well-characterized, reproducible deconjugation workflow for total MHPG analysis, which is essential for cross-study comparability in neuropsychiatric biomarker research.

• [1] Karoum F, Moyer-Schwing J, Potkin SG, Wyatt RJ. On the enzymatic hydrolysis of the sulfate conjugate of 3-methoxy-4-hydroxyphenylglycol (MHPG). Biochem Pharmacol. 1980;29(8):1205-8. View Source

Procurement-Driven Application Scenarios for 3-Methoxy-4-Hydroxyphenylglycol Sulfate (CAS 3415-68-7)

Central Norepinephrine Turnover Studies in Neuropsychiatric Disorders

Use MHPG sulfate as the primary urinary or CSF biomarker for CNS norepinephrine metabolism in depression, anxiety disorders, and neurodegenerative conditions. The compound's demonstrated insensitivity to peripheral sympathetic activation (Section 3, Evidence Item 4) ensures that observed changes reflect central noradrenergic activity rather than peripheral confounding [1]. The LC-MS/MS method (Section 3, Evidence Item 5) provides a validated quantitative framework with 97–103% accuracy for clinical sample analysis [2].

Brain Region-Specific Metabolite Profiling

Employ MHPG sulfate for post-mortem or in vivo microdialysis studies targeting CNS norepinephrine turnover in discrete brain regions. The compound's unique enrichment profile—from 30% in hypothalamus and cortex to 80% in substantia nigra—enables region-specific metabolic mapping that cannot be achieved with free MHPG or MHPG glucuronide (Section 3, Evidence Item 1) [3].

CSF Biomarker Assays for Central Noradrenergic Activity

Incorporate MHPG sulfate as a targeted analyte in CSF metabolomics panels for psychiatric and neurological research. The approximately 3-fold higher CSF abundance of MHPG sulfate relative to MHPG glucuronide (15% vs. 5% of total MHPG; Section 3, Evidence Item 2) provides superior detection sensitivity and a cleaner central signal for biomarker discovery and validation [3].

Analytical Method Development and Quality Control

Use high-purity MHPG sulfate reference standards (≥98% by HPLC for potassium salt formulations) to establish calibration curves, validate LC-MS/MS methods, and prepare quality control samples for clinical metabolomics workflows. The documented enzymatic hydrolysis protocol using crude sulfatase (500 units per 1 μg MHPG equivalent; Section 3, Evidence Item 6) enables robust total MHPG determination for cross-study standardization [4].

Application

Selection Property

Validation Focus

CNS NE turnover research studies

Conjugate-specific CNS selectivity

Peripheral challenge insensitivity review

Brain region metabolite profiling

Regional enrichment context

Region-specific metabolite mapping validation

CSF biomarker assay research

CSF abundance context

Detection sensitivity across analytical platforms

Analytical method development and QC

Reference standard purity context

LC-MS/MS calibration and QC sample validation

• [1] Filser JG, Spira J, Fischer M, Gattaz WF, Müller WE. The evaluation of 4-hydroxy-3-methoxyphenylglycol sulfate as a possible marker of central norepinephrine turnover. Studies in healthy volunteers and depressed patients. J Psychiatr Res. 1988;22(1):1-13. View Source
• [2] Jacob P 3rd, Wilson M, Yu L, Mendelson JE, Jones RT. Determination of 4-hydroxy-3-methoxyphenylethylene glycol 4-sulfate in human urine using liquid chromatography-tandem mass spectrometry. Anal Chem. 2002 Oct 15;74(20):5290-6. View Source
• [3] Karoum F, Moyer-Schwing J, Potkin SG, Wyatt RJ. Presence of free, sulfate and glucuronide conjugated 3-methoxy-4-hydroxyphenylglycol (MHPG) in human brain, cerebrospinal fluid and plasma. Brain Res. 1977 Apr 15;125(2):333-9. View Source
• [4] Karoum F, Moyer-Schwing J, Potkin SG, Wyatt RJ. On the enzymatic hydrolysis of the sulfate conjugate of 3-methoxy-4-hydroxyphenylglycol (MHPG). Biochem Pharmacol. 1980;29(8):1205-8. View Source